Cas no 1523356-84-4 (2-(aminomethyl)furo2,3-bpyridine-5-carboxylic acid)

• Product Name: 2-(aminomethyl)furo2,3-bpyridine-5-carboxylic acid
• CAS No: 1523356-84-4
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD34550833
• CID: 5618789
• PubChem ID: 82604417
• Update Time: 2025-10-28

2-(aminomethyl)furo2,3-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28332849
• 2-(aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid
• 1523356-84-4
• 2-(aminomethyl)furo2,3-bpyridine-5-carboxylic acid

• MDL： MFCD34550833
• Inchi： 1S/C9H8N2O3/c10-3-7-2-5-1-6(9(12)13)4-11-8(5)14-7/h1-2,4H,3,10H2,(H,12,13)
• InChI Key： CUKCKRVFBBOJKD-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C(=O)O)=CN=2)C=C1CN

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(aminomethyl)furo2,3-bpyridine-5-carboxylic acid

Introduction to 2-(Aminomethyl)furo[2,3-b]pyridine-5-carboxylic Acid (CAS No. 1523356-84-4)

2-(Aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1523356-84-4) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-(aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid is composed of a furo[2,3-b]pyridine core with an aminomethyl group and a carboxylic acid moiety. The furo[2,3-b]pyridine scaffold is known for its biological activity and has been extensively studied for its potential in various therapeutic areas. The presence of the carboxylic acid group adds versatility to the molecule, allowing for the formation of salts and esters that can be optimized for different pharmacological properties.

In terms of chemical synthesis, several methods have been reported for the preparation of 2-(aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid. One common approach involves the condensation of 5-bromofuro[2,3-b]pyridine with an appropriate amine followed by carboxylation. Another method involves the use of transition-metal-catalyzed reactions to construct the furo[2,3-b]pyridine core and subsequently introduce the aminomethyl and carboxylic acid functionalities. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for further research and development.

Recent studies have highlighted the potential of 2-(aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Additionally, 2-(aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This finding suggests that 2-(aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-(aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development. Furthermore, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses.

In conclusion, 2-(aminomethyl)furo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1523356-84-4) is a promising heterocyclic compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its potential applications and optimize its use in clinical settings.